Cas no 79817-59-7 (Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1))
79817-59-7 structure
Product Name:Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1)
CAS No:79817-59-7
MF:C13H13ClN2O5S
MW:344.770721197128
CID:571403
PubChem ID:5743677
Update Time:2025-04-19
Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1)
- 2-[(3-amino-4-hydroxyphenyl)sulfonylamino]benzoic acid,hydrochloride
- 2-[[(3-amino-4-hydroxyphenyl)sulphonyl]amino]benzoic acid hydrochloride
- 2-(((3-Amino-4-hydroxyphenyl)sulphonyl)amino)benzoic acid hydrochloride
- 2-{[(3-amino-4-hydroxyphenyl)sulfonyl]amino}benzoic acid hydrochloride
- 2-[(3-Amino-4-hydroxybenzene-1-sulfonyl)amino]benzoic acid--hydrogen chloride (1/1)
- EINECS 279-289-2
- 79817-59-7
- NS00090305
- DTXSID101000767
-
- Inchi: 1S/C13H12N2O5S.ClH/c14-10-7-8(5-6-12(10)16)21(19,20)15-11-4-2-1-3-9(11)13(17)18;/h1-7,15-16H,14H2,(H,17,18);1H
- InChI Key: IKERGQZEJRYRFZ-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC(=C(C=1)N)O)(NC1C=CC=CC=1C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 344.02337
- Monoisotopic Mass: 344.02337
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 475
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138
Experimental Properties
- Boiling Point: 580.1°C at 760 mmHg
- Flash Point: 304.6°C
Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1) Related Literature
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1. Diterpenoids
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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